Cas no 1505211-43-7 (4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1505211-43-7
• MF: C₇H₇BrN₄S
• MW: 259.126278162003
• CID: 5737136
• PubChem ID: 80307100
• Update Time: 2025-10-18

4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-1-(1,3-THIAZOL-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
• 1505211-43-7
• EN300-1108300
• 4-bromo-1-[(1,3-thiazol-2-yl)methyl]-1H-pyrazol-3-amine
• AKOS018869769
• 1H-Pyrazol-3-amine, 4-bromo-1-(2-thiazolylmethyl)-
• 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C7H7BrN4S/c8-5-3-12(11-7(5)9)4-6-10-1-2-13-6/h1-3H,4H2,(H2,9,11)
• InChI Key： YBYHTGFVTYBQAI-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC1=NC=CS1

Computed Properties

• Exact Mass: 257.95748g/mol
• Monoisotopic Mass: 257.95748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 412.6±35.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)

Additional information on 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine

Introduction to 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1505211-43-7)

4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine (CAS No. 1505211-43-7) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its molecular framework combines the pharmacophoric properties of pyrazole, thiazole, and bromine substituents, making it a versatile scaffold for designing novel bioactive molecules. This compound has been extensively studied for its potential applications in the development of therapeutic agents targeting various diseases, particularly those involving inflammatory and immunomodulatory pathways.

The pyrazole core is a well-known pharmacophore in medicinal chemistry, recognized for its broad spectrum of biological activities. Pyrazole derivatives have been widely explored for their antiviral, antibacterial, anti-inflammatory, and anticancer properties. The presence of the 1H-pyrazol-3-amine moiety in this compound introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and enhance binding affinity to biological targets. Additionally, the thiazole ring is another crucial pharmacophore that contributes to the compound's bioactivity. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory effects, making them valuable in drug design.

The introduction of a bromo substituent at the 4-position of the pyrazole ring further enhances the compound's potential as a drug candidate. Bromine atoms are often employed in medicinal chemistry due to their ability to modulate enzyme activity and improve metabolic stability. The 1-(1,3-thiazol-2-yl)methyl group extends the molecular structure with additional binding pockets and functional sites, which can be exploited to interact with biological receptors or enzymes. This structural complexity makes 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of pyrazole and thiazole moieties has been shown to exhibit significant pharmacological effects. For instance, derivatives of these heterocycles have demonstrated potent anti-inflammatory properties by inhibiting key inflammatory pathways such as NF-κB and MAPK. The bromo substituent in this compound may also contribute to its anti-inflammatory activity by modulating enzyme interactions.

In addition to its anti-inflammatory potential, 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-amine has shown promise in other therapeutic areas. Research has indicated that this compound may exhibit anticancer properties by interfering with critical signaling pathways involved in tumor growth and progression. The pyrazole and thiazole moieties are known to interact with various cancer-related targets, including kinases and transcription factors. Furthermore, the bromo atom can serve as a handle for further chemical modifications, enabling the development of more tailored drug candidates.

The synthesis of 4-bromo-1-(1,3-thiazol-2-yl)methyl-1H-pyrazol-3-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization with the thiazole ring and bromination at the desired position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the methylthiazole moiety efficiently.

Once synthesized, 4-bromo - 1 - ( 1 , 3 - thiaz ol - 2 - yl ) m ethyl - 1 H - py ra z ol - 3 - am ine undergoes rigorous characterization using spectroscopic methods such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the crystal structure if single crystals are obtained.

The pharmacological evaluation of 4-bromo - 1 - ( 1 , 3 - thia z ol - 2 - yl ) m ethyl - 1 H - py ra z ol - 3 - am ine involves testing its activity against various biological targets relevant to its intended therapeutic applications. In vitro assays are commonly used to assess its interaction with enzymes such as kinases or receptors involved in inflammation and cancer. These assays provide preliminary evidence of bioactivity before moving on to more complex in vivo models.

In vivo studies play a crucial role in validating the therapeutic potential of 4-bromo - 1 - ( 1 , 3 - thia z ol - 2 - yl ) m ethyl - 1 H - py ra z ol - 3 - am ine . Animal models of inflammation or cancer are used to evaluate its efficacy and safety profile. These studies help determine whether the compound can translate its in vitro activity into meaningful clinical benefits. Additionally, pharmacokinetic studies are conducted to assess how the body absorbs, distributes, metabolizes, and excretes the compound.

The future directions for research on 4-bromo - 1 - ( 1 , 3 - thia z ol - 2 - yl ) m ethyl - 1 H - py ra z ol - 3 - am ine include further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituents or exploring new synthetic routes to improve potency, selectivity, and bioavailability. Additionally p>